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A Technical Guide to Sodium Dihydrogen
Phosphate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identity and safety data for
Sodium Dihydrogen Phosphate Monohydrate. The information is compiled from various
safety data sheets and chemical databases to ensure accuracy and relevance for laboratory
and research applications.

Chemical Identification

Sodium dihydrogen phosphate monohydrate, also known as monosodium phosphate
monohydrate, is a chemical compound with the linear formula NaH2POa4 - H20.[1] It is widely
used in laboratory and analytical settings, as well as in the development of pharmaceutical
drug delivery systems.[1][2][3]

e Chemical Name: Sodium Dihydrogen Phosphate Monohydrate

e Synonyms: Monosodium phosphate monohydrate, Sodium phosphate monobasic
monohydrate[1][4]

« CAS Number: 10049-21-5[1][2][3][4][5][6]
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« EC Number; 231-449-2[1][2][5]
e Molecular Formula: NaH2POa - H20[1][3][7]

e Molecular Weight: 137.99 g/mol [1][7]

Safety and Hazard Information

According to Regulation (EC) No 1272/2008 (CLP) and the Globally Harmonized System
(GHS), sodium dihydrogen phosphate monohydrate is generally not classified as a
hazardous substance.[2][3][8][9] Consequently, GHS pictograms and hazard statements are
often not required.[2][9] However, some suppliers may classify it as causing skin, eye, and
respiratory irritation under specific conditions.[10] It is non-combustible and does not present a
significant fire or explosion hazard.[7][10][11]

Quantitative Safety and Physical Data

The following table summarizes the key quantitative data for sodium dihydrogen phosphate
monohydrate.
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Parameter Value Reference(s)
Acute Toxicity

LD50 Oral (Rat) > 2,000 mg/kg [5]

LD50 Dermal (Rabbit) > 7,940 mg/kg [12]
LC50 Inhalation (Rat, 4h) > 0.83 mg/L [12]
Physical Properties

Appearance White Crystalline Solid [1107]

pH (50 g/L in H20, 25°C) 41-45 [71[13]
Decomposition Temperature >100 °C [71[13]
Density (20°C) 2.04 g/cm?3 [51[13]
Bulk Density ~880 kg/m 3 [13]
Water Solubility (20°C) 850 g/L [11[5][13]
Stability

Reactivity Violent reaction with strong e

acids.[2][3]

Incompatible Materials

Strong oxidizing agents, highly
alkaline or acidic materials.[5]

[7]

[517]

Hazardous Decomposition

Oxides of phosphorus and

sodium oxides upon heating.

[7]

[7]

Experimental Protocols

The toxicological data presented in the safety data sheets are typically derived from

standardized testing methodologies. For instance, inhalation toxicity data (LC50) is often

obtained following protocols such as the OECD Test Guideline 403.[12] These guidelines

provide detailed experimental procedures for assessing the potential hazards of chemical
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substances. Dermal toxicity data is referenced from resources like the IUCLID (International
Uniform Chemical Information Database).[12] These standardized protocols ensure that the
generated data is reproducible and reliable for risk assessment.

Handling, Storage, and First Aid

5.1 Handling and Storage For safe handling, it is recommended to use personal protective
equipment (PPE) such as protective gloves and safety glasses.[10] Handling should occur in a
well-ventilated area to avoid dust formation and inhalation.[7][8][10] General occupational
hygiene practices, such as washing hands after use and not eating or drinking in work areas,
should be followed.[8]

The substance should be stored in a dry place with the container tightly closed.[2][3][12]

5.2 First Aid Measures A summary of first aid procedures is provided below:

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if easy to do so. Continue rinsing. If irritation persists, seek medical attention.
[8][10]

Skin Contact: Wash the affected area with plenty of soap and water.[8] If skin irritation
occurs, seek medical advice.[10]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[10]

Ingestion: Rinse the mouth with water. Call a doctor if you feel unwell.[3][8]

Spill Management Workflow

In the event of an accidental release, a structured response is crucial to ensure safety and
minimize environmental impact. The following diagram outlines a general workflow for
managing a chemical spill.
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Caption: Logical workflow for responding to a chemical spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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